Cas no 5067-25-4 (1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl-)

• Product Name: 1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl-
• CAS No: 5067-25-4
• MF: C₁₅H₁₁ClO₃
• MW: 274.699043512344
• CID: 385382
• PubChem ID: 724088
• Update Time: 2025-06-11

1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl-
• 1-(5-CHLORO-2-HYDROXYPHENYL)-3-PHENYL-1,3-PROPANEDIONE
• 1-(5-chloro-2-hydroxyphenyl)-3-phenylpropane-1,3-dione
• BDBM57043
• AKOS024279347
• ST026567
• REGID_for_CID_724088
• A828241
• 1-(5-chloranyl-2-oxidanyl-phenyl)-3-phenyl-propane-1,3-dione
• 5067-25-4
• MLS000106949
• DTXSID30352362
• 1-(5-chloro-2-hydroxy-phenyl)-3-phenyl-propane-1,3-dione
• SMR000111324
• Cambridge id 5479511
• cid_724088
• CHEMBL1544460
• FT-0635530
• Oprea1_044905
• SCHEMBL12532243
• HMS2474G05
• DB-018639
• GLXC-20929

• MDL： MFCD00209562
• Inchi： 1S/C15H11ClO3/c16-11-6-7-13(17)12(8-11)15(19)9-14(18)10-4-2-1-3-5-10/h1-8,17H,9H2
• InChI Key： VOVLKGWYQQCQHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC(C1C=CC=CC=1)=O)=O)O

Computed Properties

• Exact Mass: 274.04000
• Monoisotopic Mass: 274.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: nothing
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.366
• Melting Point: 107-110 °C(lit.)
• Boiling Point: 472.3°C at 760 mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.658
• PSA: 54.37000
• LogP: 3.50130
• Solubility: Insoluble in water

1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：(BD15802)
• Risk Phrases：R36/37/38

Additional information on 1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl-

Comprehensive Overview of 1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl- (CAS No. 5067-25-4)

1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl- (CAS No. 5067-25-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique dione structure and hydroxyphenyl moiety, exhibits versatile chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for terms like "1,3-Propanedione derivatives", "chloro-hydroxyphenyl compounds", and "CAS 5067-25-4 applications" to explore its potential.

The molecular structure of 1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl- features a central 1,3-dione backbone, which is known for its ability to participate in chelation and coordination chemistry. This property is particularly relevant in the development of metal-organic frameworks (MOFs) and catalysts, which are currently trending topics in materials science. Users often inquire about "1,3-Propanedione in MOFs" or "dione-based catalysts", highlighting the compound's role in cutting-edge research.

In the pharmaceutical sector, 1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl- is studied for its potential as a pharmacophore in drug design. Its chloro and hydroxy functional groups contribute to its bioactivity, making it a candidate for antimicrobial or anti-inflammatory agents. Searches such as "1,3-Propanedione in drug discovery" and "hydroxyphenyl derivatives in medicine" reflect the growing interest in its therapeutic applications.

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From a synthetic chemistry perspective, 1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl- serves as a building block for more complex molecules. Its reactivity allows for modifications at the dione or phenyl groups, enabling the creation of tailored compounds for specific needs. Researchers often explore "1,3-Propanedione synthesis" and "functionalization of hydroxyphenyl derivatives" to optimize its utility.

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In conclusion, 1,3-Propanedione,1-(5-chloro-2-hydroxyphenyl)-3-phenyl- (CAS No. 5067-25-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a subject of ongoing research and innovation. By addressing popular queries like "1,3-Propanedione uses" and "5067-25-4 properties", this overview aims to provide a comprehensive and SEO-optimized resource for professionals and enthusiasts alike.